Cas no 2137547-84-1 (1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride)

• Product Name: 1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride
• CAS No: 2137547-84-1
• MF: C₅H₉ClO₂S
• MW: 168.641759634018
• CID: 6244159
• PubChem ID: 165459373
• Update Time: 2025-10-23

1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)cyclopropane-1-sulfinyl chloride
• 2137547-84-1
• EN300-732640
• 1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride

• Inchi： 1S/C5H9ClO2S/c1-8-4-5(2-3-5)9(6)7/h2-4H2,1H3
• InChI Key： VZPMDFOGKKSEIP-UHFFFAOYSA-N
• SMILES： ClS(C1(COC)CC1)=O

Computed Properties

• Exact Mass: 168.0011784g/mol
• Monoisotopic Mass: 168.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride

1-(Methoxymethyl)cyclopropane-1-sulfinyl Chloride: A Versatile Building Block in Medicinal Chemistry

1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride (CAS No. 2137547-84-1) represents a pivotal compound in the field of organic synthesis, particularly within medicinal chemistry and pharmaceutical research. As a sulfinyl chloride derivative, this molecule exhibits unique reactivity patterns that make it a valuable intermediate for the construction of complex heterocyclic frameworks. Recent advancements in synthetic methodologies have highlighted its potential as a key player in the development of novel therapeutics targeting neurological disorders and inflammatory conditions.

The structural framework of 1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride is defined by its cyclopropane ring, a three-membered carbon ring that imparts high ring strain and reactivity. This methoxymethyl substituent introduces additional functional versatility, enabling the molecule to participate in diverse chemical transformations. The sulfinyl chloride group, characterized by the -SO2Cl functionality, serves as a versatile electrophilic species that can undergo nucleophilic substitution or ring-opening reactions under controlled conditions. These properties have been extensively explored in recent studies, particularly in the context of asymmetric synthesis and drug discovery.

Recent breakthroughs in catalytic asymmetric synthesis have demonstrated the utility of 1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride as a chiral building block. A 2023 study published in *Journal of the American Chemical Society* reported its application in the enantioselective synthesis of biologically active compounds. The molecule's ability to form stereocenters through its sulfinyl chloride functionality has been leveraged to construct complex molecules with high stereochemical fidelity, which is critical for the development of enantiomerically pure pharmaceuticals. This capability aligns with the growing demand for chiral drugs with improved therapeutic profiles and reduced side effects.

From a mechanistic perspective, the reactivity of 1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride is influenced by the electronic and steric effects of its substituents. The methoxymethyl group acts as a directing moiety, modulating the reactivity of the adjacent sulfinyl chloride center. This interplay between functional groups has been systematically investigated using computational modeling techniques, revealing insights into the molecule's potential for selective transformations. Such findings are crucial for optimizing synthetic routes in the development of new chemical entities (NCEs).

The application of 1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride extends beyond traditional organic synthesis. In the realm of materials science, this compound has been explored as a precursor for the synthesis of functional polymers and nanomaterials. A 2024 study in *Advanced Materials* demonstrated its use in the preparation of sulfonated polymers with enhanced solubility and thermal stability. These properties make it a promising candidate for applications in biomedical coatings and drug delivery systems, where controlled release and biocompatibility are essential.

From a pharmacological standpoint, the sulfinyl chloride functionality of this molecule has been linked to its potential as a prodrug scaffold. Recent research in *MedChemComm* has highlighted the ability of 1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride to undergo bioactivation in vivo, generating active metabolites with improved pharmacokinetic profiles. This property is particularly relevant for the development of drugs targeting chronic diseases, where sustained therapeutic effects are required.

The synthesis of 1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride typically involves multi-step organic reactions, with the sulfinyl chloride group being introduced through electrophilic substitution or sulfonation reactions. Recent advances in green chemistry have led to the development of more sustainable synthetic routes, reducing the environmental impact of its production. These innovations are critical for aligning pharmaceutical manufacturing with global sustainability goals.

While the molecule itself is not classified as a hazardous substance, its handling requires adherence to standard laboratory safety protocols. Proper storage conditions and controlled reaction environments are essential to maintain its reactivity and ensure the safety of experimental procedures. These considerations are particularly important in industrial-scale synthesis, where scale-up and process optimization are key challenges.

In conclusion, 1-(Methoxymethyl)cyclopropane-1-sulfinyl chloride stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structural features and reactivity patterns have positioned it as a versatile tool in the development of novel therapeutics and advanced materials. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in the future of medicinal chemistry and pharmaceutical innovation.